Cas no 202284-87-5 (Tetradecanoyl-L-homoserine lactone)

Tetradecanoyl-L-homoserine lactone (C14-HSL) is a long-chain N-acyl homoserine lactone (AHL) signaling molecule involved in bacterial quorum sensing. It serves as a key mediator in Gram-negative bacterial communication, regulating gene expression in response to population density. This compound is particularly significant in studying microbial behavior, biofilm formation, and virulence factor production. Its hydrophobic nature enhances stability in aqueous environments, making it suitable for experimental applications in microbiology and synthetic biology. C14-HSL is widely utilized in research to elucidate quorum-sensing mechanisms and develop potential anti-biofilm strategies. High-purity formulations ensure reproducibility in laboratory studies, supporting advancements in microbial ecology and therapeutic research.

Tetradecanoyl-L-homoserine lactone structure

202284-87-5 structure

Product Name:Tetradecanoyl-L-homoserine lactone

CAS No:202284-87-5

MF:C₁₈H₃₃NO₃

MW:311.459525823593

MDL:MFCD28899662

CID:1066744

PubChem ID:58122267

Update Time:2025-05-26

Tetradecanoyl-L-homoserine lactone Chemical and Physical Properties

Names and Identifiers

- N-tetradecanoyl-L-Homoserine lactone
- Tetradecanoyl-L-homoserine lactone
- CS-0129200
- (S)-N-(2-Oxotetrahydrofuran-3-yl)tetradecanamide
- 202284-87-5
- N-[(3S)-2-oxooxolan-3-yl]tetradecanamide
- SCHEMBL135104
- CHEBI:202953
- ZQAYHOXXVBVXPZ-INIZCTEOSA-N
- MFCD28899662
- N-[(3S)-Tetrahydro-2-oxo-3-furanyl]tetradecanamide
- HY-133684
- AKOS040756019
- (S)-N-tetradecanoyl-HSL
- J-013134
- N-[(3S)-tetrahydro-2-oxo-3-furanyl]-tetradecanamide
- G70348
- MDL： MFCD28899662
- Inchi： 1S/C18H33NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(20)19-16-14-15-22-18(16)21/h16H,2-15H2,1H3,(H,19,20)/t16-/m0/s1
- InChI Key： ZQAYHOXXVBVXPZ-INIZCTEOSA-N
- SMILES： O1C([C@H](CC1)NC(CCCCCCCCCCCCC)=O)=O

Computed Properties

Exact Mass: 311.24619
Monoisotopic Mass: 311.246
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 14
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4A^2
XLogP3: 5.9

Experimental Properties

PSA: 55.4
LogP: 4.51010

Tetradecanoyl-L-homoserine lactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T292483-5mg	Tetradecanoyl-L-homoserine lactone	202284-87-5		5mg	$75.00	2023-05-17
TRC	T292483-10mg	Tetradecanoyl-L-homoserine lactone	202284-87-5		10mg	$115.00	2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N912032-5mg	N-tetradecanoyl-L-Homoserine lactone	202284-87-5	98%	5mg	￥746.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N912032-10mg	N-tetradecanoyl-L-Homoserine lactone	202284-87-5	98%	10mg	￥1,343.00	2022-09-01
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci23268-5mg	N-tetradecanoyl-L-Homoserine lactone	202284-87-5	98%	5mg	￥453.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci23268-10mg	N-tetradecanoyl-L-Homoserine lactone	202284-87-5	98%	10mg	￥861.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci23268-25mg	N-tetradecanoyl-L-Homoserine lactone	202284-87-5	98%	25mg	￥1904.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci23268-50mg	N-tetradecanoyl-L-Homoserine lactone	202284-87-5	98%	50mg	￥3265.00	2023-09-09
abcr	AB471144-10 mg	N-Tetradecanoyl-L-homoserine lactone, min. 97% (C14-L-Hsl); .	202284-87-5		10mg	€97.90	2023-07-18
abcr	AB471144-50 mg	N-Tetradecanoyl-L-homoserine lactone, min. 97% (C14-L-Hsl); .	202284-87-5		50mg	€292.60	2023-07-18